Cas no 1549058-89-0 (1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)- )

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)-
• CAS No: 1549058-89-0
• MF: C₈H₁₃ClN₄
• MW: 200.66861987114
• CID: 5262599
• Update Time: 2025-10-23

1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(1-methylbutyl)-1,3,5-triazin-2-amine (ACI)
• 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)-

• Inchi： 1S/C8H13ClN4/c1-3-4-5(2)6-11-7(9)13-8(10)12-6/h5H,3-4H2,1-2H3,(H2,10,11,12,13)
• InChI Key： UUZFHCDJFNKXDG-UHFFFAOYSA-N
• SMILES： ClC1N=C(C(CCC)C)N=C(N)N=1

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)-

1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)-

1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)-, also known by its CAS number 1549058-89-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring. The presence of a chlorine atom at the 4-position and a 1-methylbutyl group at the 6-position makes this compound unique in terms of its chemical properties and reactivity.

The structure of 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)- is characterized by a triazine ring with two substituents: a chlorine atom and a bulky 1-methylbutyl group. This substitution pattern influences the compound's physical and chemical properties. The triazine ring itself is aromatic and highly stable due to resonance stabilization. The chlorine substituent introduces electron-withdrawing effects, which can enhance the reactivity of the compound in certain reactions. On the other hand, the 1-methylbutyl group provides steric bulk, which can influence both the solubility and reactivity of the molecule.

Recent studies have highlighted the potential of 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)- in various chemical transformations. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials such as polymers and coordination compounds. The compound's ability to undergo nucleophilic substitution reactions makes it valuable in organic synthesis. Additionally, its stability under certain reaction conditions allows for its use in high-throughput chemical screening processes.

In terms of applications, 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)- has found utility in the pharmaceutical industry as an intermediate in drug discovery. Its unique structure enables it to serve as a building block for more complex molecules with potential therapeutic applications. Furthermore, this compound has been investigated for its potential use in agrochemicals due to its ability to interact with biological systems in controlled ways.

The synthesis of 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)- typically involves multi-step processes that include nucleophilic aromatic substitution and alkylation reactions. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly. For example, the use of palladium catalysts has been reported to significantly accelerate certain steps in the synthesis process while reducing byproduct formation.

In conclusion, 1,3,5-Triazin-2-amine, 4-chloro-6-(1-methylbutyl)-, with its CAS number 1549058-89-, stands out as a key compound in modern chemistry due to its structural versatility and wide-ranging applications. Ongoing research continues to uncover new avenues for its use across diverse industries.